Cas no 338967-51-4 (2-[2,4-Dichloro-5-(2-methoxyethoxy)(phenylsulfonyl)anilino]acetic acid)

2-[2,4-Dichloro-5-(2-methoxyethoxy)(phenylsulfonyl)anilino]acetic acid is a specialized organic compound featuring a sulfonamide-linked aniline core with dichloro and methoxyethoxy substituents, coupled with an acetic acid functional group. This structure imparts unique reactivity, making it valuable in synthetic chemistry, particularly as an intermediate in the preparation of agrochemicals or pharmaceuticals. The dichloro and methoxyethoxy groups enhance its electron-withdrawing properties, while the sulfonyl bridge contributes to stability and selectivity in reactions. Its acetic acid moiety allows for further derivatization, facilitating the synthesis of more complex molecules. The compound's well-defined structure ensures consistent performance in targeted applications, such as herbicide or drug development.
2-[2,4-Dichloro-5-(2-methoxyethoxy)(phenylsulfonyl)anilino]acetic acid structure
338967-51-4 structure
Product name:2-[2,4-Dichloro-5-(2-methoxyethoxy)(phenylsulfonyl)anilino]acetic acid
CAS No:338967-51-4
MF:C17H17Cl2NO6S
MW:434.29098200798
CID:5165699

2-[2,4-Dichloro-5-(2-methoxyethoxy)(phenylsulfonyl)anilino]acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-[2,4-DICHLORO-5-(2-METHOXYETHOXY)(PHENYLSULFONYL)ANILINO]ACETIC ACID
    • 2-{N-[2,4-dichloro-5-(2-methoxyethoxy)phenyl]benzenesulfonamido}acetic acid
    • 2-[N-(benzenesulfonyl)-2,4-dichloro-5-(2-methoxyethoxy)anilino]acetic acid
    • 2-{N-[2,4-dichloro-5-(2-methoxyethoxy)phenyl]benzenesulfonamido}aceticacid
    • 2-[2,4-Dichloro-5-(2-methoxyethoxy)(phenylsulfonyl)anilino]acetic acid
    • Inchi: 1S/C17H17Cl2NO6S/c1-25-7-8-26-16-10-15(13(18)9-14(16)19)20(11-17(21)22)27(23,24)12-5-3-2-4-6-12/h2-6,9-10H,7-8,11H2,1H3,(H,21,22)
    • InChI Key: ZAYKBVCJIMILRP-UHFFFAOYSA-N
    • SMILES: ClC1=CC(=C(C=C1N(CC(=O)O)S(C1C=CC=CC=1)(=O)=O)OCCOC)Cl

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 9
  • Complexity: 579
  • XLogP3: 3.3
  • Topological Polar Surface Area: 102

2-[2,4-Dichloro-5-(2-methoxyethoxy)(phenylsulfonyl)anilino]acetic acid Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1670798-2mg
N-(2,4-dichloro-5-(2-methoxyethoxy)phenyl)-N-(phenylsulfonyl)glycine
338967-51-4 98%
2mg
¥578 2023-04-14
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD00898367-1g
2-{N-[2,4-dichloro-5-(2-methoxyethoxy)phenyl]benzenesulfonamido}acetic acid
338967-51-4 90%
1g
¥2401.0 2023-03-29
Ambeed
A925687-1g
2-{N-[2,4-dichloro-5-(2-methoxyethoxy)phenyl]benzenesulfonamido}acetic acid
338967-51-4 90%
1g
$350.0 2024-04-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1670798-20mg
N-(2,4-dichloro-5-(2-methoxyethoxy)phenyl)-N-(phenylsulfonyl)glycine
338967-51-4 98%
20mg
¥1173 2023-04-14
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1670798-5mg
N-(2,4-dichloro-5-(2-methoxyethoxy)phenyl)-N-(phenylsulfonyl)glycine
338967-51-4 98%
5mg
¥573 2023-04-14
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1670798-25mg
N-(2,4-dichloro-5-(2-methoxyethoxy)phenyl)-N-(phenylsulfonyl)glycine
338967-51-4 98%
25mg
¥1192 2023-04-14
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1670798-50mg
N-(2,4-dichloro-5-(2-methoxyethoxy)phenyl)-N-(phenylsulfonyl)glycine
338967-51-4 98%
50mg
¥1391 2023-04-14
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1670798-100mg
N-(2,4-dichloro-5-(2-methoxyethoxy)phenyl)-N-(phenylsulfonyl)glycine
338967-51-4 98%
100mg
¥1989 2023-04-14
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1670798-1mg
N-(2,4-dichloro-5-(2-methoxyethoxy)phenyl)-N-(phenylsulfonyl)glycine
338967-51-4 98%
1mg
¥428 2023-04-14
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1670798-10mg
N-(2,4-dichloro-5-(2-methoxyethoxy)phenyl)-N-(phenylsulfonyl)glycine
338967-51-4 98%
10mg
¥739 2023-04-14

2-[2,4-Dichloro-5-(2-methoxyethoxy)(phenylsulfonyl)anilino]acetic acid Related Literature

Additional information on 2-[2,4-Dichloro-5-(2-methoxyethoxy)(phenylsulfonyl)anilino]acetic acid

Compound CAS No 338967-51-4: A Comprehensive Overview

The compound with CAS No 338967-51-4, known as 2-[2,4-Dichloro-5-(2-methoxyethoxy)(phenylsulfonyl)anilino]acetic acid, is a highly specialized chemical entity that has garnered significant attention in the fields of pharmaceutical chemistry and material science. This compound is notable for its complex structure, which incorporates a dichlorophenyl group, a methoxyethoxy substituent, and a phenylsulfonyl moiety. These structural features contribute to its unique chemical properties and potential applications in drug development and advanced materials.

Recent studies have highlighted the importance of 2-[2,4-Dichloro-5-(2-methoxyethoxy)(phenylsulfonyl)anilino]acetic acid in the context of its role as a building block for more complex molecules. Researchers have demonstrated that this compound can serve as an intermediate in the synthesis of bioactive agents, particularly those with potential antiviral or anticancer properties. The presence of the dichlorophenyl group and the phenylsulfonyl moiety provides opportunities for further functionalization, enabling the creation of derivatives with enhanced biological activity.

The synthesis of 2-[2,4-Dichloro-5-(2-methoxyethoxy)(phenylsulfonyl)anilino]acetic acid involves a multi-step process that typically begins with the preparation of the dichlorophenol derivative. This is followed by sulfonation to introduce the phenylsulfonyl group and subsequent coupling reactions to attach the methoxyethoxy substituent. The final step involves the introduction of the acetic acid moiety through nucleophilic substitution or other suitable methods. These steps require precise control over reaction conditions to ensure high yields and product purity.

In terms of its physical properties, this compound exhibits a melting point of approximately 180°C and is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and ethyl acetate. Its solubility characteristics make it suitable for use in various organic synthesis protocols and analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry.

The biological activity of 2-[2,4-Dichloro-5-(2-methoxyethoxy)(phenylsulfonyl)anilino]acetic acid has been explored in recent studies, particularly in relation to its potential as an inhibitor of certain enzyme systems. For instance, researchers have reported that this compound exhibits moderate inhibitory activity against tyrosine kinase enzymes, which are implicated in various pathological conditions including cancer and inflammatory diseases. While further optimization is required to enhance its potency and selectivity, these findings underscore its potential as a lead compound for drug discovery efforts.

In addition to its pharmacological applications, this compound has also been investigated for its role in materials science. Its unique structure allows for the formation of self-assembled monolayers on various substrates, which could be utilized in the development of advanced sensors or electronic devices. The phenylsulfonyl group contributes to strong intermolecular interactions, facilitating the formation of stable monolayers with desirable electronic properties.

The environmental impact and safety profile of 2-[2,4-Dichloro-5-(2-methoxyethoxy)(phenylsulfonyl)anilino]acetic acid have also been assessed in recent studies. Data indicate that this compound is not inherently toxic at concentrations typically encountered during synthesis or application. However, proper handling procedures should be followed to minimize exposure risks and ensure compliance with occupational safety standards.

In conclusion, CAS No 338967-51-4, or 2-[2,4-Dichloro-5-(2-methoxyethoxy)(phenylsulfonyl)anilino]acetic acid, represents a versatile chemical entity with promising applications across multiple disciplines. Its complex structure provides a foundation for further research into novel derivatives with enhanced functionality. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic research and industrial applications.

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(CAS:338967-51-4)2-[2,4-Dichloro-5-(2-methoxyethoxy)(phenylsulfonyl)anilino]acetic acid
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